2-Chloro-3-(4-chlorophenylsulfonylmethyl)pyridine

• Molecular Formula: C12H9Cl2NO2S
• Molecular Weight: 302.2 g/mol
• IUPAC Name: 2-chloro-3-[(4-chlorophenyl)sulfonylmethyl]pyridine
• InChI: InChI=1S/C12H9Cl2NO2S/c13-10-3-5-11(6-4-10)18(16,17)8-9-2-1-7-15-12(9)14/h1-7H,8H2
• InChI Key: BRSJDGGUVQNIPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)CS(=O)(=O)C2=CC=C(C=C2)Cl

Description

2-Chloro-3-(4-chlorophenylsulfonylmethyl)pyridine is a useful research compound. Its molecular formula is C12H9Cl2NO2S and its molecular weight is 302.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A chloroform (10 ml) solution of (2-chloropyridin-3-yl)methanol (204 mg, 1.42 mmol) and thionyl chloride (0.31 ml, 4.26 mmol) was stirred at 50° C. for 8.5 hours. After cooling to room temperature, the reaction mixture was concentrated under reduced pressure. The residue was dissolved in butanol (15 ml), followed by the addition of sodium 4-chlorobenzenesulfinate (423 mg, 2.13 mmol) and potassium acetate (418 mg, 4.26 mmol). The mixture was stirred at 70 to 80° C. for 15 hours. After cooling to room temperature, the reaction mixture was concentrated under reduced pressure. Ethyl acetate was added to the residue, and the mixture was washed successively with a saturated aqueous solution of sodium bicarbonate and brine, and dried over anhydrous sodium sulfate. After filtration, the filtrate was concentrated under reduced pressure. The residue was subjected to flash chromatography on a silica gel column, and the fraction obtained from the hexane:ethyl acetate (=2:1) eluate was concentrated under reduced pressure, whereby the title compound (252 mg, 59%) was obtained as a white solid.